Cas no 41208-07-5 (Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl-)

• Product Name: Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl-
• CAS No: 41208-07-5
• MF: C₂₅H₃₀N₂
• MW: 358.519106388092
• CID: 329033
• PubChem ID: 99342
• Update Time: 2025-04-19

Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,2,4-trimethyl-6-[(2,2,4-trimethyl-1H-quinolin-6-yl)methyl]-1H-quinoline
• Sensorad
• 2,2,4,2',2',4'-hexamethyl-1,2,1',2'-tetrahydro-6,6'-m
• 6,6'-Methylene bis(2,2,4-trimethyl-1,2-dihydroquinoline)
• 6,6'-methylene-bis-(2,2,4-trimethyl-1,2-dihydrochinoline)
• 6,6'-methylene-bis(2,2,4-trimethyl-1,2-dihydroquinoline)
• Bis-(2,2,4-trimethyl-1,2-dihydro-[6]chinolyl)-methan
• bis-(2,2,4-trimethyl-1,2-dihydro-[6]quinolyl)-methane
• BRN 0323757
• MTDQ
• Quinoline, 6,6'-methylenebis(1,2-dihydro-2,2,4-trimethyl)-
• SMR000528793
• 6,6'-METHYLENEBIS(2,2,4-TRIMETHYL-1,2-DIHYDROQUINOLINE)
• SCHEMBL9450756
• CHEMBL1440240
• BIS(1,2-DIHYDRO-2,2,4-TRIMETHYL-6-QUINOLYL)METHANE
• Quinoline,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl-
• DTXSID30194128
• 41208-07-5
• ADHZMOYUJKFKSE-UHFFFAOYSA-N
• 4-23-00-01927 (Beilstein Handbook Reference)
• NSC-217697
• Quinoline,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl]-
• NCGC00246775-01
• 6BX61HE35O
• UNII-6BX61HE35O
• Quinoline, 6,6'-methylenebis(1,2-dihydro-2,2,4-trimethyl-
• 6,6'-methylene-bis-(2,2,4-trimethyl-1,2-dihydroquinoline)
• MLS000756546
• Quinoline, 6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl]-
• NSC217697
• 6,6'-Methylenebis(1,2-dihydro-2,2,4-trimethylquinoline)
• NSC 217697
• Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl-

• Inchi： 1S/C25H30N2/c1-16-14-24(3,4)26-22-9-7-18(12-20(16)22)11-19-8-10-23-21(13-19)17(2)15-25(5,6)27-23/h7-10,12-15,26-27H,11H2,1-6H3
• InChI Key： ADHZMOYUJKFKSE-UHFFFAOYSA-N
• SMILES： N1C2C=CC(=CC=2C(C)=CC1(C)C)CC1C=CC2=C(C=1)C(C)=CC(C)(C)N2

Computed Properties

• Exact Mass: 358.2411
• Monoisotopic Mass: 358.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 1.1393 (rough estimate)
• Melting Point: 84.5°C
• Boiling Point: 480.93°C (rough estimate)
• Flash Point: 311.9°C
• Refractive Index: 1.7620 (estimate)
• PSA: 24.06
• LogP: 6.76820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones